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Compound of Interest

Compound Name: 2,5-Dibromoaniline

Cat. No.: B181072

In-Depth Technical Guide: 2,5-Dibromoaniline

This guide provides core technical data on 2,5-Dibromoaniline, a halogenated aromatic
compound used as an intermediate in the synthesis of various chemical structures, including
antitumor benzothiazoles.

Core Molecular Data

The fundamental molecular properties of 2,5-Dibromoaniline are summarized below. This data
Is essential for stoichiometric calculations, analytical characterization, and experimental design
in research and development.

Property Value Source

Molecular Formula C6H5Br2N PubChem, NIST[1][2]
Linear Formula Br2C6H3NH2 Sigma-Aldrich
Molecular Weight 250.92 g/mol PubChem, Strem[1][3]
CAS Number 3638-73-1 Sigma-Aldrich

EC Number 222-865-5 Sigma-Aldrich

Chemical Structure
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The logical relationship and connectivity of atoms within the 2,5-Dibromoaniline molecule are
depicted in the following diagram.

Caption: Molecular structure of 2,5-Dibromoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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